1-[(4-fluorophenyl)methyl]-3-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]urea
• InChI: InChI=1S/C21H25FN2O3/c1-26-19-5-3-2-4-18(19)21(10-12-27-13-11-21)15-24-20(25)23-14-16-6-8-17(22)9-7-16/h2-9H,10-15H2,1H3,(H2,23,24,25)
• InChI Key: ONTZNZMGAQJOSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H25FN2O3
• Molecular Weight: 372.4 g/mol
• CAS No.: 1226447-97-7

Description

1-[(4-fluorophenyl)methyl]-3-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}urea is a useful research compound. Its molecular formula is C21H25FN2O3 and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modifications

• A study detailed the synthesis of p-aminobenzoic acid diamides using 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, leading to the formation of diamides. This research provides insight into the chemical modifications and synthetic utility of related compounds (Agekyan & Mkryan, 2015).

Activity Against Biological Targets

• Compounds structurally related to "1-(4-fluorobenzyl)-3-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)urea" have been identified for their activity against the chemokine receptor CCR5, showcasing the potential therapeutic applications of these molecules in modulating immune responses or treating conditions like HIV (Cao et al., 2003).

Pharmacokinetic Enhancements

• Research into modifying the structure of related compounds to improve pharmacokinetic profiles, such as enhancing bioavailability and reducing toxicity, highlights the ongoing efforts to develop more effective and safer therapeutic agents (Mano et al., 2004).

Protective Groups in Synthesis

• The introduction of new protecting groups for alcohols, like the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, indicates the significance of these chemical modifications in simplifying the synthesis of complex molecules, demonstrating the broad utility of such groups in organic synthesis (Crich, Li, & Shirai, 2009).

Adsorption Behavior

• The adsorption behavior of compounds on metal surfaces in specific media has been studied, offering insights into the applications of these molecules in materials science, particularly in corrosion inhibition and surface treatment technologies (Olusola et al., 2009).